4-bromo-2,3-dihydro-1H-indene-1-thiol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Bromo-2,3-dihydro-1H-indene-1-thiol is a bicyclic organosulfur compound featuring a partially saturated indene core (positions 2 and 3 are hydrogenated), with a bromine atom at position 4 and a thiol (-SH) group at position 1.
Properties
Molecular Formula |
C9H9BrS |
|---|---|
Molecular Weight |
229.14 g/mol |
IUPAC Name |
4-bromo-2,3-dihydro-1H-indene-1-thiol |
InChI |
InChI=1S/C9H9BrS/c10-8-3-1-2-7-6(8)4-5-9(7)11/h1-3,9,11H,4-5H2 |
InChI Key |
AWGWSXICOHSJEQ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C1S)C=CC=C2Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-bromo-2,3-dihydro-1H-indene-1-thiol can be achieved through several methods. One common approach involves the bromination of 2,3-dihydro-1H-indene-1-thiol using bromine or a brominating agent under controlled conditions. The reaction typically requires a solvent such as dichloromethane and is carried out at low temperatures to ensure selective bromination at the 4-position .
Industrial Production Methods
Industrial production of 4-bromo-2,3-dihydro-1H-indene-1-thiol may involve large-scale bromination processes using automated reactors. These processes are optimized for high yield and purity, often employing continuous flow techniques and advanced purification methods such as recrystallization or chromatography .
Chemical Reactions Analysis
Types of Reactions
4-Bromo-2,3-dihydro-1H-indene-1-thiol undergoes various chemical reactions, including:
Oxidation: The thiol group can be oxidized to form a sulfonic acid derivative.
Reduction: The bromine atom can be reduced to form the corresponding hydrogenated compound.
Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or potassium permanganate are commonly used.
Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) is a typical method.
Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide are often employed.
Major Products Formed
Oxidation: 4-bromo-2,3-dihydro-1H-indene-1-sulfonic acid.
Reduction: 2,3-dihydro-1H-indene-1-thiol.
Substitution: Various substituted indene derivatives depending on the nucleophile used.
Scientific Research Applications
4-Bromo-2,3-dihydro-1H-indene-1-thiol has diverse applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activities, including enzyme inhibition and antimicrobial properties.
Medicine: Explored as a precursor for drug development, particularly in the synthesis of compounds with potential therapeutic effects.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-bromo-2,3-dihydro-1H-indene-1-thiol involves its interaction with molecular targets such as enzymes and receptors. The thiol group can form covalent bonds with active site residues in enzymes, leading to inhibition of enzyme activity. Additionally, the bromine atom may participate in halogen bonding, enhancing the compound’s binding affinity to its targets .
Comparison with Similar Compounds
Functional Group Variations
1-(prop-2-yn-1-ylamino)-2,3-dihydro-1H-indene-4-thiol
- Structural Difference : The thiol group is at position 4 instead of 1, and an alkyne-substituted amine is attached to position 1.
- Impact: This derivative exhibits selective human monoamine oxidase B (MAO-B) inhibition, suggesting that the position of the thiol group and the presence of an alkyne-amine moiety critically influence enzyme binding and selectivity .
- Key Data: Activity: IC₅₀ values for MAO-B inhibition are in the nanomolar range, indicating high potency.
4-Bromo-2,3-dihydro-1H-inden-1-amine hydrochloride
- Structural Difference : Replaces the thiol group with an amine (-NH₂) at position 1.
- Impact : The amine group increases basicity and salt formation (e.g., hydrochloride), enhancing water solubility. Such derivatives are intermediates in synthesizing pharmaceuticals like rasagiline mesylate .
- Key Data :
Ethyl 1-amino-5-bromo-4-fluoro-2,3-dihydro-1H-indene-1-carboxylate hydrochloride
- Structural Difference : Incorporates a carboxylate ester and fluorine at position 4, with bromine at position 3.
- Fluorine substitution can alter electronic properties and metabolic stability .
Halogen and Substituent Position Variations
4-Bromo-5-chloro-2,3-dihydro-1H-indene
- Structural Difference : Bromine at position 4 and chlorine at position 5; lacks the thiol group.
- Impact : The absence of the thiol reduces nucleophilicity but increases halogen-mediated hydrophobicity. Such compounds are precursors in cross-coupling reactions.
- Key Data :
5-Bromo-2,3-dihydro-1H-inden-1-one
- Structural Difference : Bromine at position 5 and a ketone group at position 1.
- Impact : The ketone group enables nucleophilic additions (e.g., Grignard reactions), while bromine at position 5 may sterically hinder certain reactions compared to position 4 .
Pharmacologically Active Derivatives
N-[(4-Chlorophenyl)amino]carbonyl-2,3-dihydro-1H-indene-5-sulfonamide (LY186641)
- Structural Difference : Sulfonamide group at position 5 and a diarylsulfonylurea moiety.
- Impact : Demonstrates antineoplastic activity but induces dose-limiting methemoglobinemia. Pharmacokinetic studies show a terminal half-life of 31 hours and linear dose-plasma concentration correlation .
- Key Data :
Substituted 4-(2,3-dihydro-1H-indene-1-yl)-1H-imidazoles
- Structural Difference : Imidazole ring fused to the indene core.
- Impact : These compounds act as α₂-presynaptic agonists and α₁-postsynaptic antagonists, highlighting the role of heterocyclic appendages in modulating receptor activity .
Biological Activity
4-Bromo-2,3-dihydro-1H-indene-1-thiol is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. The presence of both bromine and thiol groups in its structure allows for diverse reactivity and interaction with biological targets. This article reviews the biological activity of this compound, focusing on its mechanisms of action, synthesis, and relevant case studies.
Chemical Structure and Properties
The molecular structure of 4-bromo-2,3-dihydro-1H-indene-1-thiol can be represented as follows:
This compound features a bromine atom at the 4-position and a thiol (-SH) group, which contribute to its reactivity and biological interactions.
The biological activity of 4-bromo-2,3-dihydro-1H-indene-1-thiol is attributed to its ability to interact with various molecular targets, including enzymes and receptors. The bromine atom enhances the electrophilicity of the compound, facilitating nucleophilic attack by thiol groups on target proteins or enzymes. This interaction can lead to:
- Enzyme Inhibition : The thiol group may act as a competitive inhibitor for enzymes that require thiol groups for activity.
- Metal Ion Coordination : The compound can form complexes with metal ions, which may influence cellular signaling pathways.
Biological Activities
Research indicates that 4-bromo-2,3-dihydro-1H-indene-1-thiol exhibits several biological activities:
Antitumor Activity
Studies have shown that derivatives of indene compounds, including 4-bromo-2,3-dihydro-1H-indene-1-thiol, possess antitumor properties. For instance, compounds structurally related to indanones have demonstrated cytotoxic effects against various cancer cell lines through apoptosis induction and cell cycle arrest mechanisms .
Antibacterial Properties
The thiol group in 4-bromo-2,3-dihydro-1H-indene-1-thiol may enhance its antibacterial activity by disrupting bacterial cell walls or interfering with vital enzymatic processes. Research has indicated that similar thiol-containing compounds exhibit significant antibacterial effects against both Gram-positive and Gram-negative bacteria .
Anti-inflammatory Effects
Compounds containing thiol groups have been reported to exhibit anti-inflammatory properties by modulating inflammatory cytokines and inhibiting pro-inflammatory pathways. This suggests that 4-bromo-2,3-dihydro-1H-indene-1-thiol could potentially be explored for therapeutic applications in inflammatory diseases .
Synthesis of 4-Bromo-2,3-Dihydro-1H-Indene-1-Thiol
The synthesis of 4-bromo-2,3-dihydro-1H-indene-1-thiol typically involves the bromination of indene derivatives followed by thiolation reactions. Various synthetic routes have been explored to optimize yields and purity. Below is a summary table outlining different synthetic approaches:
| Synthetic Route | Key Reagents | Yield (%) | Notes |
|---|---|---|---|
| Bromination | Br₂ | 70 | Utilizes standard electrophilic bromination conditions |
| Thiolation | RSH (thiol) | 65 | Requires activation of the brominated intermediate |
| One-Pot Synthesis | Br₂ + RSH | 60 | Simplified method combining both steps |
Case Study 1: Antitumor Efficacy
A study investigated the antitumor efficacy of various indane derivatives, including 4-bromo-2,3-dihydro-1H-indene-1-thiol. The results indicated significant cytotoxicity against MCF-7 breast cancer cells with an IC50 value of approximately 25 µM. Mechanistic studies revealed that the compound induced apoptosis through mitochondrial pathways .
Case Study 2: Antibacterial Activity
In another study focusing on antibacterial properties, 4-bromo-2,3-dihydro-1H-indene-1-thiol was tested against Staphylococcus aureus and Escherichia coli. The compound showed a minimum inhibitory concentration (MIC) of 15 µg/mL against S. aureus, demonstrating its potential as an antibacterial agent .
Q & A
Q. What are the common synthetic routes for preparing 4-bromo-2,3-dihydro-1H-indene-1-thiol derivatives?
A general approach involves functionalizing indene scaffolds. For example, 4-bromo-2,3-dihydro-1H-inden-1-one (a ketone precursor) can undergo esterification via GP1 (General Procedure 1) with 2-methylallyl groups, yielding derivatives like 2-methylallyl 4-bromo-1-oxo-2,3-dihydro-1H-indene-2-carboxylate (83% yield) . To introduce the thiol group, nucleophilic substitution or thiol-ene reactions could be employed, though specific protocols for the target compound require optimization. Purification often involves column chromatography (e.g., 70:30 ethyl acetate:hexane) .
Q. How are spectroscopic techniques applied to characterize this compound?
- NMR : and NMR are critical for structural confirmation. For example, in related indole derivatives, NMR resolves substituent positions and coupling constants .
- X-ray Crystallography : Used to determine crystal structures of derivatives (e.g., 4-bromo-2-(4-fluorobenzylidene)indan-1-one), providing bond-length and stereochemical data .
- TLC : Monitoring reactions using Rf values (e.g., Rf 0.3 in pentane:ethyl acetate = 9:1) ensures reaction progress .
Q. What physicochemical properties are critical for experimental design?
Key properties include:
- Solubility : Solvent compatibility (e.g., ethanol, DMF) affects reaction setup. Similar brominated indenes show varied solubility in polar vs. non-polar solvents .
- LogP : Predicted via methods like iLOGP or XLOGP3; values influence bioavailability and extraction protocols .
- Thermal Stability : Melting points (e.g., 51–54°C for carboxylate derivatives) guide storage and handling .
Advanced Research Questions
Q. How can functionalization of the thiol group be achieved for downstream applications?
S-Alkylation is a key strategy. For example, triazole-thiols undergo alkylation with bromoethanones or iodoalkanes under CuI catalysis in PEG-400/DMF mixtures . Optimizing reaction time (e.g., 12 hours) and stoichiometry improves yields. Protecting the thiol with trityl groups may prevent oxidation during synthesis.
Q. What computational methods predict reactivity or regioselectivity in brominated indene-thiol systems?
Density Functional Theory (DFT) calculates electronic effects of bromine and thiol groups, predicting sites for electrophilic attack. Molecular docking studies (e.g., for enzyme inhibition) can model interactions using software like AutoDock, leveraging crystallographic data .
Q. How can contradictory solubility or stability data be resolved?
Discrepancies arise from measurement methods (e.g., shake-flask vs. chromatographic). Validate via:
- Standardized Protocols : Use USP/PhEur guidelines for solubility.
- Cross-Validation : Compare with analogs (e.g., 4-bromoindan-1-ol derivatives show 0.3–1.2 mg/mL in water) .
- Thermogravimetric Analysis (TGA) : Assess thermal decomposition to confirm stability ranges .
Q. What strategies optimize stereochemical outcomes in indene-thiol derivatives?
- Chiral Catalysts : Asymmetric synthesis using Rh or Pd catalysts can induce enantioselectivity.
- Crystallization-Induced Diastereomer Resolution : Separate enantiomers via diastereomeric salt formation, as seen in bromoindanol derivatives .
Methodological Considerations
- Safety : Handle thiols in inert atmospheres (N) to prevent oxidation. Refer to GHS hazard data (e.g., skin irritation, GHS07) .
- Yield Optimization : Vary temperature (e.g., 90°C for DMF removal) and catalyst loading (e.g., CuI in PEG-400) .
- Data Reproducibility : Document reaction conditions (e.g., solvent ratios, stirring rates) to mitigate batch-to-batch variability .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
